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Compound of Interest

Compound Name: Toltrazuril sulfoxide

Cat. No.: B118331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological profile of

toltrazuril sulfoxide, the primary active metabolite of the anticoccidial drug toltrazuril, in

poultry. This document delves into the pharmacokinetics, mechanism of action, metabolism,

efficacy, and safety of toltrazuril and its metabolites, presenting key data in a structured format

to facilitate research and development in poultry health.

Introduction
Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant

economic threat to the global poultry industry. Toltrazuril, a triazinetrione derivative, is a widely

used anticoccidial agent for the control of this disease.[1] Following administration, toltrazuril is

metabolized into two main active metabolites: toltrazuril sulfoxide (TZR-SO) and toltrazuril

sulfone (TZR-SO2).[2] Toltrazuril sulfoxide is considered the principal active metabolite

responsible for the drug's therapeutic efficacy. Understanding the pharmacological profile of

toltrazuril sulfoxide is therefore critical for optimizing treatment protocols, ensuring food

safety, and mitigating the development of drug resistance.
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Toltrazuril undergoes rapid and extensive metabolism in poultry. The primary metabolic

pathway involves the oxidation of the parent compound, toltrazuril, into toltrazuril sulfoxide
(TZR-SO). This is followed by a slower oxidation of TZR-SO to toltrazuril sulfone (TZR-SO2).[3]

This metabolic conversion is a critical aspect of the drug's activity, as the metabolites are

pharmacologically active.
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Figure 1: Metabolic pathway of toltrazuril in poultry.

Pharmacokinetics
The pharmacokinetic profile of toltrazuril and its metabolites has been investigated in broiler

chickens. Following oral administration, toltrazuril is well absorbed and rapidly converted to its

sulfoxide and sulfone metabolites.

Table 1: Pharmacokinetic Parameters of Toltrazuril and
its Metabolites in Broiler Chickens Following a Single
Oral Administration
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Parameter
Toltrazuril
(TZR)

Toltrazuril
Sulfoxide
(TZR-SO)

Toltrazuril
Sulfone
(TZR-SO2)

Dosage Reference

Cmax

(µg/mL)
16.4 ± 2.0 - - 10 mg/kg [4]

25.2 ± 1.5 - - 20 mg/kg [4]

Tmax (h) 5.0 - - 10 mg/kg [4]

4.7 - - 20 mg/kg [4]

Elimination

Half-Life (t½)

(h)

10.6 14.8 80.3 10 mg/kg [5]

10.7 15.3 82.9 20 mg/kg [5]

Table 2: Pharmacokinetic Parameters of Toltrazuril in
Broiler Chickens Following Repeated Oral
Administration (7 mg/kg for 2 consecutive days)

Parameter First Dose Second Dose Reference

Cmax (µg/mL) 6.56 ± 1.26 6.70 ± 0.60 [6][7]

Tmax (h) 2.56 ± 0.16 2.52 [6][7]

Elimination Half-Life

(t½β) (h)
14.92 16.19 [6][7]

Mean Residence Time

(MRT) (h)
21.33 23.14 [6][7]

Mechanism of Action
Toltrazuril and its active metabolites, including toltrazuril sulfoxide, exert their anticoccidial

effect by disrupting crucial intracellular processes within the Eimeria parasite. The primary

mechanisms of action include:
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Interference with Nuclear Division: Toltrazuril disrupts the division of the parasite's nucleus,

thereby inhibiting its replication and maturation.[8] This affects both schizogony and

gametogony stages of the parasite's life cycle.[1]

Mitochondrial Dysfunction: The drug interferes with the activity of the mitochondria, which are

essential for the parasite's respiratory metabolism.[8] This impairment of energy production

ultimately leads to the parasite's death.

Swelling of Endoplasmic Reticulum and Golgi Apparatus: Treatment with toltrazuril leads to

swelling of the endoplasmic reticulum and Golgi apparatus, and changes in the perinuclear

space of the parasite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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